Cas no 79692-35-6 ( )

  structure
  structure
Product Name: 
CAS No:79692-35-6
MF:C63H112N6O3
MW:1001.60179805756
CID:984817
PubChem ID:301215
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • N-[5-(diethylamino)pentan-2-yl]-N-[4-[[4-[5-(diethylamino)pentan-2-yl-hexadecanoylamino]phenyl]carbamoylamino]phenyl]hexadecanamide
    • AC1L6XY8
    • AG-H-19535
    • CTK5E7026
    • N-(5-diethylaminopentan-2-yl)-N-[4-[[4-(5-diethylaminopentan-2-yl-hexadecanoylamino)phenyl]carbamoylamino]phenyl]hexadecanamide
    • N-(5-DIETHYLAMINOPENTAN-2-YL)-N-[4-[[4-(5-DIETHYLAMINOPENTAN-2-YL-HEXADECANOYL-AMINO)PHENYL]CARBAMOYLAMINO]PHENYL]HEXADECANAMIDE
    • NSC177518
    • NSC-177518
    • DTXSID00306579
    • N,N'-[Carbonylbis(azanediyl-4,1-phenylene)]bis{N-[5-(diethylamino)pentan-2-yl]hexadecanamide}
    • 79692-35-6
    • DS-011631
    •  
    • Inchi: 1S/C63H112N6O3/c1-9-15-17-19-21-23-25-27-29-31-33-35-37-43-61(70)68(55(7)41-39-53-66(11-3)12-4)59-49-45-57(46-50-59)64-63(72)65-58-47-51-60(52-48-58)69(56(8)42-40-54-67(13-5)14-6)62(71)44-38-36-34-32-30-28-26-24-22-20-18-16-10-2/h45-52,55-56H,9-44,53-54H2,1-8H3,(H2,64,65,72)
    • InChI Key: RDAAVVGVBGUTHH-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC)N(C1C=CC(=CC=1)NC(NC1C=CC(=CC=1)N(C(CCCCCCCCCCCCCCC)=O)C(C)CCCN(CC)CC)=O)C(C)CCCN(CC)CC

Computed Properties

  • Exact Mass: 1000.88000
  • Monoisotopic Mass: 1000.87959146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 46
  • Complexity: 1180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.7
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 88.23000
  • LogP: 18.12620
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